[1-(2-Methoxybenzoyl)piperidin-4-yl]-(3-methylpiperidin-1-yl)methanone

• IUPAC Name: [1-(2-methoxybenzoyl)piperidin-4-yl]-(3-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C20H28N2O3/c1-15-6-5-11-22(14-15)19(23)16-9-12-21(13-10-16)20(24)17-7-3-4-8-18(17)25-2/h3-4,7-8,15-16H,5-6,9-14H2,1-2H3
• InChI Key: UCJACIIOXRVILI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3OC
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol

Description

[1-(2-Methoxybenzoyl)piperidin-4-yl]-(3-methylpiperidin-1-yl)methanone is a chemical compound that has gained attention in scientific research due to its potential application in various fields. This compound is also known as MMMP, and it is a derivative of piperidine.

Mechanism of Action

The mechanism of action of MMMP is still not fully understood. However, it is believed that MMMP acts as a modulator of the dopaminergic system, which is involved in the regulation of movement, motivation, and reward. MMMP has also been shown to have an effect on the serotonergic system, which is involved in the regulation of mood, anxiety, and sleep.
Biochemical and Physiological Effects:
MMMP has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can lead to an increase in motivation, mood, and cognitive function. MMMP has also been shown to have an effect on the regulation of blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MMMP in lab experiments is its ability to selectively target the dopaminergic and serotonergic systems. This makes it an ideal compound for studying the effects of these systems on various physiological and behavioral processes. However, one of the limitations of using MMMP in lab experiments is its high cost and the complexity of its synthesis.

Future Directions

There are several future directions for the study of MMMP. One of the most promising areas of research is the development of new drugs based on MMMP that can be used in the treatment of various neurological disorders. Another area of research is the study of the long-term effects of MMMP on the brain and the body. Additionally, the development of new synthesis methods for MMMP could lead to a lower cost and more efficient production of this compound.

Synthesis Methods

The synthesis of MMMP is a complex process that involves several steps. One of the most commonly used methods for synthesizing MMMP is the reaction of 2-methoxybenzoyl chloride with piperidine in the presence of a base, such as triethylamine. The resulting product is then reacted with 3-methylpiperidine in the presence of a reducing agent, such as sodium borohydride, to yield MMMP.

Scientific Research Applications

MMMP has been extensively studied for its potential application in various fields of scientific research. One of the most promising areas of application is in the field of neuroscience, where MMMP has been shown to have a significant effect on the central nervous system. MMMP has also been studied for its potential use in the treatment of various neurological disorders, such as Parkinson's disease and Alzheimer's disease.